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Compound of Interest

Compound Name: (Rac)-JBJ-04-125-02

Cat. No.: B608173 Get Quote

Essential Safety and Handling Guide for (Rac)-
JBJ-04-125-02
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling,

storage, and disposal of (Rac)-JBJ-04-125-02, a potent, mutant-selective, allosteric EGFR

inhibitor. Adherence to these guidelines is critical to ensure personal safety and maintain the

integrity of the compound.

Quantitative Data Summary
The following table summarizes key quantitative data for (Rac)-JBJ-04-125-02.
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Property Value Reference

Molecular Formula C₂₉H₂₆FN₅O₃S
--INVALID-LINK--, --INVALID-

LINK--

Molecular Weight 543.68 g/mol --INVALID-LINK--

CAS Number 2140807-05-0 (racemic) --INVALID-LINK--

IC₅₀
0.26 nM for

EGFRL858R/T790M
--INVALID-LINK--

Appearance Solid powder --INVALID-LINK--

Storage (Powder)

-20°C for long term (months to

years), dry and dark. 0-4°C for

short term (days to weeks).

--INVALID-LINK--

Storage (In Solution)

Store at -20°C and use within

1 month to prevent loss of

potency. Aliquot to avoid

multiple freeze/thaw cycles.

--INVALID-LINK--

Personal Protective Equipment (PPE) and Handling
As a potent kinase inhibitor, (Rac)-JBJ-04-125-02 should be handled with care in a laboratory

setting. The following personal protective equipment is mandatory:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Nitrile gloves. Change gloves frequently and after handling the compound.

Body Protection: A lab coat must be worn at all times.

Respiratory Protection: For handling larger quantities or if there is a risk of aerosolization,

use a NIOSH-approved respirator.

Handling Procedures:

Work in a well-ventilated area, preferably in a chemical fume hood.
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Avoid inhalation of dust and direct contact with skin and eyes.

Weigh the compound in an enclosure to prevent dispersal of the powder.

For preparing solutions, add the solvent to the vial containing the compound slowly to avoid

splashing.

Operational Plan: Reconstitution and Storage
(Rac)-JBJ-04-125-02 is typically provided as a solid powder.

Reconstitution Protocol:

Allow the vial to warm to room temperature before opening.

Add the desired volume of an appropriate solvent, such as DMSO, to the vial.

Gently vortex or sonicate the vial to ensure the compound is fully dissolved.

Storage of Solutions:

Once reconstituted, it is recommended to aliquot the solution into single-use vials to

minimize freeze-thaw cycles.

Store stock solutions at -20°C for up to one month.

Disposal Plan
All waste materials contaminated with (Rac)-JBJ-04-125-02 must be treated as hazardous

chemical waste.

Solid Waste: Contaminated items such as pipette tips, tubes, and gloves should be collected

in a designated, sealed hazardous waste container.

Liquid Waste: Unused solutions should be collected in a clearly labeled, sealed container for

hazardous liquid waste.
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Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Do not dispose of down the drain.

Signaling Pathway Diagram
(Rac)-JBJ-04-125-02 is an allosteric inhibitor of the Epidermal Growth Factor Receptor

(EGFR). The diagram below illustrates the EGFR signaling pathway and the point of inhibition.
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To cite this document: BenchChem. [Personal protective equipment for handling (Rac)-JBJ-
04-125-02]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608173#personal-protective-equipment-for-handling-
rac-jbj-04-125-02]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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